4-amino-N-[(4-ethoxyphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide

• IUPAC Name: 4-amino-N-[(4-ethoxyphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide
• InChI: InChI=1S/C18H22N4O3S/c1-2-25-13-7-5-12(6-8-13)11-20-17(23)16-14(19)15(21-26-16)18(24)22-9-3-4-10-22/h5-8H,2-4,9-11,19H2,1H3,(H,20,23)
• InChI Key: SSTDCRFDOMMAAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC(=O)C2=C(C(=NS2)C(=O)N3CCCC3)N
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol
• CAS No.: 1286732-61-3

Description

4-amino-N-[(4-ethoxyphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide is a synthetic small molecule of significant interest in medicinal chemistry and drug discovery research. This compound features a complex molecular architecture based on the isothiazole core, a privileged structure in the design of biologically active molecules. The presence of the thiazole moiety is of particular note, as this heterocycle is extensively documented in scientific literature for its diverse pharmacological potential and is a key scaffold in several established therapeutic agents . The specific substitution pattern on the core structure, including the 4-amino group, the pyrrolidine-1-carbonyl moiety, and the N-[(4-ethoxyphenyl)methyl] carboxamide group, suggests this compound is likely intended for investigation as a potential modulator of specific biological pathways. Researchers may find it valuable as a building block in the synthesis of more complex molecules or as a lead compound for optimizing desired activities. Thiazole and 4-thiazolidinone derivatives, which share structural similarities with aspects of this molecule, have been widely studied and demonstrated a broad spectrum of potential research applications, including as anti-inflammatory, antimicrobial, and anticancer agents in preclinical models . This product is provided for research purposes only and is not intended for diagnostic or therapeutic use. Researchers should handle this compound with appropriate care in a controlled laboratory setting.

Biological Activity

The compound 4-amino-N-[(4-ethoxyphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide , with CAS number 1286732-61-3 , is a thiazole derivative that has garnered attention for its potential biological activities. This article explores its biological activity, including its antimicrobial, antitumor, and anticonvulsant properties, supported by relevant research findings and data.

Chemical Structure and Properties

• Molecular Formula : C18H22N4O3S
• Molecular Weight : 374.4573
• SMILES Notation : CCOc1ccc(cc1)CNC(=O)c1snc(c1N)C(=O)N1CCCC1

The structure of the compound features a thiazole ring, which is known for its diverse biological activities, and a pyrrolidine moiety that may enhance its pharmacological profile.

Antimicrobial Activity

Recent studies have indicated that thiazole derivatives exhibit significant antimicrobial properties. The compound was evaluated against various bacterial strains.

Compound	Bacterial Strain	MIC (mg/mL)	MBC (mg/mL)
4-amino-N-[(4-ethoxyphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide	E. coli	0.23	0.47
4-amino-N-[(4-ethoxyphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide	B. cereus	0.17	0.23
4-amino-N-[(4-ethoxyphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide	S. Typhimurium	0.23	0.47

These results suggest that the compound possesses moderate to potent antibacterial activity, particularly against Gram-negative bacteria such as E. coli and Salmonella Typhimurium .

Antitumor Activity

Thiazole derivatives are also recognized for their anticancer properties. The compound was tested against various cancer cell lines to determine its cytotoxic effects.

Cell Line	IC50 (µg/mL)
HT29	1.61
Jurkat	1.98
HepG2	>1000

The presence of electron-donating groups in the thiazole structure was found to be beneficial for enhancing cytotoxicity, suggesting that modifications to the phenyl ring could further optimize its antitumor activity .

Anticonvulsant Activity

In addition to antimicrobial and anticancer effects, thiazole compounds have been studied for their anticonvulsant properties. The compound demonstrated significant anticonvulsant activity in animal models, providing protection against seizures induced by pentylenetetrazol (PTZ).

Case Study : A study involving the administration of the compound showed a marked reduction in seizure duration and frequency compared to control groups .

Structure-Activity Relationship (SAR)

The biological activity of thiazole derivatives is often influenced by their structural components:

• Thiazole Ring : Essential for biological activity; modifications can enhance potency.
• Pyrrolidine Moiety : May contribute to improved bioavailability and interaction with biological targets.
• Substituents on the Phenyl Ring : Electron-donating groups increase cytotoxicity and antimicrobial efficacy.

Research indicates that specific substitutions can significantly alter the pharmacological profile of thiazole compounds, making SAR studies crucial for drug development .

Comparison with Similar Compounds

Comparison with Structural Analogs

2.1. Structural Features

The compound’s key structural differentiators compared to analogs include:

• Thiazole Ring Substitutions: Unlike 2-(4-pyridinyl)thiazole-5-carboxamides (e.g., compounds [3a–s] in ), which feature a pyridinyl group at position 2 and a methyl group at position 4, the target compound replaces these with a 4-amino group and a pyrrolidine-1-carbonyl group. This substitution may alter electronic properties and binding interactions .
• Side Chain Variations: The N-[(4-ethoxyphenyl)methyl] group distinguishes it from analogs like N-((4-benzyl-5-((2-(hydroxyamino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide (), which incorporates a triazole ring and a methoxybenzamide group. The ethoxyphenyl group likely improves metabolic stability compared to simpler alkyl or aryl substituents .

2.4. Conformational Analysis

The pyrrolidine-1-carbonyl group introduces a rigid, puckered conformation (see for ring puckering coordinates), which may enhance target binding compared to flexible alkyl chains in analogs like N-[[(2-methoxyethyl)amino]carbonyl]-4-methyl-... (). The ethoxyphenyl group’s planar structure could also promote π-π stacking with aromatic residues in biological targets .

Q & A

Basic: What synthetic routes are recommended for synthesizing 4-amino-N-[(4-ethoxyphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide, and what key intermediates are involved?

The synthesis typically involves a multi-step approach:

• Step 1 : Preparation of the thiazole core via cyclization of thiourea derivatives with α-haloketones under basic conditions.
• Step 2 : Functionalization at the 3-position using pyrrolidine-1-carbonyl chloride via nucleophilic acyl substitution.
• Step 3 : Introduction of the 4-ethoxyphenylmethylamine group via reductive amination or coupling reactions (e.g., EDC/HOBt-mediated amide bond formation) .
  Critical intermediates : The 5-carboxamide-thiazole intermediate and the pyrrolidine-carbonyl-activated precursor are pivotal for structural integrity .

Basic: Which analytical techniques are essential for characterizing this compound and confirming its purity?

• NMR Spectroscopy : ¹H/¹³C NMR to verify substituent positions and stereochemistry (e.g., distinguishing pyrrolidine carbonyl signals at ~170 ppm) .
• HPLC-MS : Reverse-phase HPLC with UV/Vis detection (λ = 254 nm) paired with high-resolution mass spectrometry (HRMS) to confirm molecular weight and purity (>95%) .
• X-ray Crystallography : For unambiguous structural elucidation, particularly if novel polymorphs are suspected .

Basic: What preliminary biological assays are suitable for evaluating its bioactivity?

• Kinase Inhibition Assays : Screen against kinase panels (e.g., EGFR, VEGFR) using fluorescence polarization .
• Cytotoxicity Testing : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ determination .
• Antimicrobial Screening : Broth microdilution against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .

Advanced: How can computational modeling optimize its interaction with target proteins?

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to predict binding modes to receptors (e.g., ATP-binding pockets in kinases). Adjust the pyrrolidine moiety to enhance hydrogen bonding .
• Quantum Chemical Calculations : Employ Gaussian 16 for transition-state analysis of key reactions (e.g., amide coupling) to refine synthetic pathways .
• MD Simulations : Run 100-ns simulations in GROMACS to assess binding stability and solvation effects .

Advanced: How to design experiments to resolve contradictory data in biological activity studies?

• Dose-Response Curves : Repeat assays with varying concentrations (0.1–100 µM) to identify non-linear effects .
• Orthogonal Assays : Validate kinase inhibition via Western blot (phosphorylation status) alongside enzymatic assays .
• Statistical DOE : Apply factorial design (e.g., 2³ matrix) to test variables like pH, temperature, and solvent polarity, minimizing experimental noise .

Advanced: What strategies mitigate poor solubility in aqueous buffers during in vitro assays?

• Co-Solvent Systems : Use DMSO/PEG-400 mixtures (<1% DMSO) to maintain compound stability .
• Nanoformulation : Encapsulate in PLGA nanoparticles (70–100 nm) via emulsion-solvent evaporation to enhance bioavailability .
• Derivatization : Introduce sulfonate or tertiary amine groups to improve hydrophilicity without compromising activity .

Advanced: How to investigate its mechanism of action when initial data conflicts with known pathways?

• CRISPR Screening : Perform genome-wide knockout screens to identify novel targets .
• Metabolomics : LC-MS-based profiling to trace metabolic perturbations (e.g., TCA cycle intermediates) .
• Proteomic Pull-Down : Use biotinylated analogs with streptavidin beads to capture interacting proteins, followed by LC-MS/MS identification .

Advanced: What methodologies enable efficient scale-up from milligram to gram quantities?

• Flow Chemistry : Optimize amide coupling in continuous flow reactors (residence time: 10–15 min) to enhance yield and reproducibility .
• Catalysis Screening : Test Pd/C or nickel catalysts for hydrogenation steps to reduce byproducts .
• Process Analytical Technology (PAT) : Implement in-line FTIR for real-time monitoring of reaction progression .

Advanced: How to address discrepancies between in silico predictions and experimental binding affinities?

• Free Energy Perturbation (FEP) : Calculate relative binding free energies with Schrödinger FEP+ to refine docking models .
• Crystallographic Validation : Co-crystallize the compound with its target protein to resolve steric clashes or hydration effects .
• Machine Learning : Train models on existing bioactivity data to predict structural modifications that bridge computational-experimental gaps .

Advanced: How to design comparative studies with structurally analogous compounds?

• SAR Analysis : Synthesize derivatives with variations in the ethoxyphenyl or pyrrolidine groups and correlate structural changes with bioactivity .
• Cluster Analysis : Use PCA or hierarchical clustering on physicochemical descriptors (logP, polar surface area) to group analogs and identify outliers .
• Meta-Analysis : Aggregate data from PubChem and ChEMBL to benchmark performance against known inhibitors .